molecular formula C8H11NOS B8314893 (+/-)-4,5,6,7-Tetrahydro-6-benzothiazolemethanol

(+/-)-4,5,6,7-Tetrahydro-6-benzothiazolemethanol

Cat. No. B8314893
M. Wt: 169.25 g/mol
InChI Key: JZAVASOFSYHZIZ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

(+/-)-4,5,6,7-Tetrahydro-6-benzothiazolemethanol is a useful research compound. Its molecular formula is C8H11NOS and its molecular weight is 169.25 g/mol. The purity is usually 95%.
BenchChem offers high-quality (+/-)-4,5,6,7-Tetrahydro-6-benzothiazolemethanol suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about (+/-)-4,5,6,7-Tetrahydro-6-benzothiazolemethanol including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Product Name

(+/-)-4,5,6,7-Tetrahydro-6-benzothiazolemethanol

Molecular Formula

C8H11NOS

Molecular Weight

169.25 g/mol

IUPAC Name

4,5,6,7-tetrahydro-1,3-benzothiazol-6-ylmethanol

InChI

InChI=1S/C8H11NOS/c10-4-6-1-2-7-8(3-6)11-5-9-7/h5-6,10H,1-4H2

InChI Key

JZAVASOFSYHZIZ-UHFFFAOYSA-N

Canonical SMILES

C1CC2=C(CC1CO)SC=N2

Origin of Product

United States

Synthesis routes and methods

Procedure details

A solution of (±)-ethyl 2-amino-4,5,6,7-tetrahydro-6-benzothiazolecarboxylate (13.5 g) (Example C) in 700 ml of anhydrous tetrahydrofuran is cooled in an ice bath and lithium aluminum hydride (4.56 g) is added in small portions. A thick suspension forms which is kept at room temperature for one hour. The reaction mixture is quenched by careful addition of a 10% solution of hydrochloric acid. The volatile components are evaporated in vacuo and the residue is stirred with a 25% solution of sodium hydroxide and dichloromethane for 30 minutes. An emulsion forms which is filtered through Celite. The aqueous phase is extracted with dichloromethane several times. The pooled organic extracts are dried and evaporated. The residue is recrystallized from ethyl acetate to give (±)-4,5,6,7-tetrahydro-6-benzothiazolemethanol as a colorless solid, mp 176°-182° C. A solution of this compound (5.0 g) in 500 ml of chloroform is treated with 25 ml of a 1 M hydrochloric acid-diethyl ether solution, followed by 50 ml of thionyl chloride. The reaction mixture is refluxed under nitrogen for one hour until evolution of gas ceases. The mixture is concentrated in vacuo and the residue is taken up into 100 ml of dimethylformamide. To this solution is added 1-(2-pyridyl)piperazine (4.89 g) and sodium bicarbonate (5.0 g) and the mixture is heated at 85° C. for six hours. The solvent is evaporated in vacuo, and the residue is partitioned between dichloromethane and water. The organic layer is dried (magnesium sulfate) and purified by MPLC. The hydrochloride salt is prepared to give (±)-4,5,6,7-tetrahydro-6-[[4-(2-pyridinyl)-1-piperazinyl]methyl]benzothiazole containing 2.85 molecules of hydrochloric acid and 1.1 molecules of water; mp 251°-252° C.
Name
(±)-ethyl 2-amino-4,5,6,7-tetrahydro-6-benzothiazolecarboxylate
Quantity
13.5 g
Type
reactant
Reaction Step One
Quantity
700 mL
Type
reactant
Reaction Step One
Quantity
4.56 g
Type
reactant
Reaction Step Two

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.